Cas no 883195-40-2 (3-Amino-5-chlorophenol)

3-Amino-5-chlorophenol structure
3-Amino-5-chlorophenol structure
Product Name:3-Amino-5-chlorophenol
CAS No:883195-40-2
MF:C6H6ClNO
MW:143.570940494537
MDL:MFCD16999375
CID:1036442
Update Time:2025-07-22

3-Amino-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-chlorophenol
    • 3-amino-5-chloro-phenol
    • 3-Amino-5-chlor-phenol
    • AK128528
    • Phenol, 3-amino-5-chloro-
    • JOBPGDXYRPFRIV-UHFFFAOYSA-N
    • FCH934382
    • 4097AC
    • AX8250590
    • 3-Amino-5-chlorophenol (ACI)
    • MDL: MFCD16999375
    • Inchi: 1S/C6H6ClNO/c7-4-1-5(8)3-6(9)2-4/h1-3,9H,8H2
    • InChI Key: JOBPGDXYRPFRIV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N)C=C(O)C=1

Computed Properties

  • Exact Mass: 143.01400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.20900

3-Amino-5-chlorophenol Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-Amino-5-chlorophenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Iron Solvents: Ethanol ,  Acetic acid ;  2 h, 85 °C; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8 - 9, cooled
Reference
Discovery of 1,4-Benzodiazepine-2,5-dione (BZD) Derivatives as Dual Nucleotide Binding Oligomerization Domain Containing 1/2 (NOD1/NOD2) Antagonists Sensitizing Paclitaxel (PTX) To Suppress Lewis Lung Carcinoma (LLC) Growth in Vivo
Wang, Suhua; et al, Journal of Medicinal Chemistry, 2017, 60(12), 5162-5192

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  30 min, rt → reflux
1.2 Reagents: Sodium nitrite ;  reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Iron Solvents: Ethanol ,  Acetic acid ;  2 h, 85 °C; cooled
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8 - 9, cooled
Reference
Discovery of 1,4-Benzodiazepine-2,5-dione (BZD) Derivatives as Dual Nucleotide Binding Oligomerization Domain Containing 1/2 (NOD1/NOD2) Antagonists Sensitizing Paclitaxel (PTX) To Suppress Lewis Lung Carcinoma (LLC) Growth in Vivo
Wang, Suhua; et al, Journal of Medicinal Chemistry, 2017, 60(12), 5162-5192

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetonitrile ;  2 h, 80 °C
2.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  30 min, rt → reflux
2.2 Reagents: Sodium nitrite ;  reflux
2.3 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Iron Solvents: Ethanol ,  Acetic acid ;  2 h, 85 °C; cooled
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8 - 9, cooled
Reference
Discovery of 1,4-Benzodiazepine-2,5-dione (BZD) Derivatives as Dual Nucleotide Binding Oligomerization Domain Containing 1/2 (NOD1/NOD2) Antagonists Sensitizing Paclitaxel (PTX) To Suppress Lewis Lung Carcinoma (LLC) Growth in Vivo
Wang, Suhua; et al, Journal of Medicinal Chemistry, 2017, 60(12), 5162-5192

Production Method 4

Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  3 h, rt
Reference
3-sulfonyloxyaryl(mesityl)iodonium triflates as 1,2-benzdiyne precursors with activation via ortho-deprotonative elimination strategy
Yuan, Haoyin; et al, Nature Communications, 2023, 14(1),

Production Method 5

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 18 h, -78 °C → rt
Reference
Second-generation inhibitors of the mitochondrial permeability transition pore with improved plasma stability
Sileikyte, Justina; et al, ChemMedChem, 2019, 14(20), 1771-1782

3-Amino-5-chlorophenol Raw materials

3-Amino-5-chlorophenol Preparation Products

3-Amino-5-chlorophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:883195-40-2)3-Amino-5-chlorophenol
Order Number:A862245
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:34
Price ($):328.0
Email:sales@amadischem.com

Additional information on 3-Amino-5-chlorophenol

Recent Advances in the Study of 3-Amino-5-chlorophenol (CAS: 883195-40-2) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Amino-5-chlorophenol (CAS: 883195-40-2) is an important intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its potential in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Amino-5-chlorophenol as a building block for novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical development.

In another significant development, a team from the University of Cambridge reported the application of 3-Amino-5-chlorophenol in the synthesis of fluorescent probes for cellular imaging. These probes were designed to target reactive oxygen species (ROS) in live cells, providing a valuable tool for studying oxidative stress-related diseases. The findings, published in Chemical Communications (2023), underscore the versatility of this compound in chemical biology research.

Recent advancements in synthetic methodologies have also improved the accessibility of 3-Amino-5-chlorophenol. A paper in Organic Letters (2023) described a novel catalytic system for the efficient and scalable synthesis of this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. This innovation is expected to facilitate its broader adoption in industrial and academic settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-Amino-5-chlorophenol-derived drugs. Ongoing research aims to address issues such as bioavailability and metabolic stability, with several preclinical studies currently underway. Collaborative efforts between academia and industry are crucial to translating these findings into clinically viable therapeutics.

In conclusion, 3-Amino-5-chlorophenol (CAS: 883195-40-2) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to cellular imaging, highlight its significance in advancing scientific knowledge and therapeutic innovation. Future studies will likely explore new derivatives and formulations to maximize its potential in addressing unmet medical needs.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:883195-40-2)3-Amino-5-chlorophenol
A862245
Purity:99%
Quantity:5g
Price ($):328.0
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